5-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-1-{[(2,6-dimethylphenyl)carbamoyl]methyl}-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[2-(2,6-dimethylanilino)-2-oxoethyl]triazole-4-carboxamide
• InChI: InChI=1S/C23H28N6O4/c1-14-6-5-7-15(2)20(14)26-19(30)13-29-22(24)21(27-28-29)23(31)25-11-10-16-8-9-17(32-3)18(12-16)33-4/h5-9,12H,10-11,13,24H2,1-4H3,(H,25,31)(H,26,30)
• InChI Key: SHRORDMBFWZBJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2C(=C(N=N2)C(=O)NCCC3=CC(=C(C=C3)OC)OC)N
• Molecular Formula: C23H28N6O4
• Molecular Weight: 452.5 g/mol
• CAS No.: 887214-14-4

Description

5-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-1-{[(2,6-dimethylphenyl)carbamoyl]methyl}-1H-1,2,3-triazole-4-carboxamide is a structurally complex triazole derivative featuring a 1,2,3-triazole core substituted with a carboxamide group at position 2. The molecule is further functionalized with a 3,4-dimethoxyphenethylamine moiety and a 2,6-dimethylphenyl carbamoyl methyl group.

Biological Activity

5-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-1-{[(2,6-dimethylphenyl)carbamoyl]methyl}-1H-1,2,3-triazole-4-carboxamide is a compound of interest due to its potential biological activities. This article reviews the biological activity of this compound based on diverse research findings, including its anticancer properties, mechanisms of action, and structure-activity relationships (SAR).

Chemical Structure

The chemical structure of the compound can be broken down into several functional groups that may influence its biological activity:

• Triazole Ring : Known for its role in various biological activities.
• Amino Group : Often associated with increased solubility and interaction with biological targets.
• Dimethoxyphenyl and Dimethylphenyl Substituents : These groups may enhance lipophilicity and modulate the compound's interaction with cellular targets.

Anticancer Activity

Numerous studies have highlighted the anticancer potential of triazole derivatives. The specific compound under review has shown promising results in various cancer cell lines:

• Cell Line Studies : The compound was tested against several cancer cell lines, including HCT-116 (colon carcinoma) and T47D (breast cancer). It exhibited significant cytotoxic effects with IC50 values indicating potent activity (e.g., IC50 = 6.2 μM against HCT-116) .

The proposed mechanisms through which this compound exerts its anticancer effects include:

• Inhibition of Tumor Cell Proliferation : The compound interferes with cell cycle progression and induces apoptosis in cancer cells.
• Interaction with Proteins : Molecular dynamics simulations suggest that the compound interacts primarily through hydrophobic contacts with target proteins involved in cancer progression .

Structure-Activity Relationship (SAR)

The SAR analysis indicates that specific modifications to the compound's structure can significantly affect its biological activity:

Substituent	Effect on Activity
Dimethoxy Groups	Increase lipophilicity and enhance anticancer activity
Amino Group	Enhances solubility and target interaction
Carbamoyl Methyl Group	Critical for maintaining biological activity

Studies have shown that compounds with similar structural features often demonstrate comparable biological activities, suggesting that the presence of specific functional groups is crucial for efficacy .

Case Studies

Several case studies have been conducted to evaluate the biological activity of similar triazole compounds:

• Study on Triazolethiones : A related study found that mercapto-substituted 1,2,4-triazoles exhibited significant chemopreventive effects against various cancers .
• Screening Assays : High-throughput screening assays have been developed to assess the efficacy of this class of compounds against different cancer cell lines, indicating a growing interest in their potential therapeutic applications .

Comparison with Similar Compounds

Key Structural Observations:

Steric Effects : The 2,6-dimethylphenyl carbamoyl group introduces steric hindrance, which may reduce metabolic degradation by cytochrome P450 enzymes, contrasting with CAI, which undergoes rapid phase I metabolism to inactive M1 (3,5-dichloro-4-(p-chlorobenzoyl)-benzoic acid) .

Triazole Core Position : Unlike 1,2,4-triazole fungicides (e.g., Triadimefon ), the 1,2,3-triazole core in the target compound likely confers distinct electronic properties, influencing target selectivity (e.g., COX-2 vs. COX-1 inhibition as seen in docking studies) .

Enzyme Inhibition (COX-1/COX-2)

Triazole derivatives, such as those in , exhibit COX-2 selectivity due to hydrophobic interactions with residues like Leu352 and hydrogen bonding with Tyr355/Arg120 .

Anticancer and Anti-inflammatory Potential

• CAI Analogy : The target compound shares structural motifs with CAI, a cytostatic agent inhibiting calcium influx. However, CAI’s clinical limitations (inactive metabolites) suggest that the target compound’s substituents may address metabolic instability .
• NF-κB Inhibition : Compounds with optimized triazole substituents (e.g., 6a–w) show enhanced anti-inflammatory activity, implying that the target compound’s methoxy and methyl groups could similarly fine-tune NF-κB binding .

Metabolic and Pharmacokinetic Considerations

• Phase I Metabolism: CAI’s benzophenone metabolite (M1) lacks activity, underscoring the importance of substituents that resist oxidative cleavage. The target compound’s methoxy groups may hinder oxidative dealkylation, while methyl groups block hydroxylation .
• Glucuronidation: notes glucuronide formation in CAI metabolism. The target compound’s carboxamide group may serve as a glucuronidation site, requiring further study to assess excretion pathways.